Cas no 1269291-82-8 (5-(Dimethoxymethyl)-1-(2-nitrophenyl)-1H-pyrazole)

5-(Dimethoxymethyl)-1-(2-nitrophenyl)-1H-pyrazole structure

1269291-82-8 structure

Product Name:5-(Dimethoxymethyl)-1-(2-nitrophenyl)-1H-pyrazole

CAS No:1269291-82-8

MF:C₁₂H₁₃N₃O₄

MW:263.249322652817

CID:1089232

PubChem ID:56956036

Update Time:2025-04-20

5-(Dimethoxymethyl)-1-(2-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-(Dimethoxymethyl)-1-(2-nitrophenyl)-1H-pyrazole
- 5-(dimethoxymethyl)-1-(2-nitrophenyl)pyrazole
- 1269291-82-8
- DTXSID70718963
- AKOS022172684
- Inchi： 1S/C12H13N3O4/c1-18-12(19-2)11-7-8-13-14(11)9-5-3-4-6-10(9)15(16)17/h3-8,12H,1-2H3
- InChI Key： JVUPIYRDFMRQEL-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC=NN1C1C=CC=CC=1[N+](=O)[O-])OC

Computed Properties

Exact Mass: 263.09060590g/mol
Monoisotopic Mass: 263.09060590g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 82.1Å²

5-(Dimethoxymethyl)-1-(2-nitrophenyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM188266-1g	5-(dimethoxymethyl)-1-(2-nitrophenyl)-1H-pyrazole	1269291-82-8	95%	1g	$380	2021-08-05
Chemenu	CM188266-1g	5-(dimethoxymethyl)-1-(2-nitrophenyl)-1H-pyrazole	1269291-82-8	95%	1g	$356	2023-02-03
Alichem	A049002665-1g	5-(Dimethoxymethyl)-1-(2-nitrophenyl)-1H-pyrazole	1269291-82-8	95%	1g	$400.00	2022-04-03
Ambeed	A507479-1g	5-(Dimethoxymethyl)-1-(2-nitrophenyl)-1H-pyrazole	1269291-82-8	95+%	1g	$321.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1770595-1g	5-(Dimethoxymethyl)-1-(2-nitrophenyl)-1H-pyrazole	1269291-82-8	98%	1g	￥2696.00	2024-08-09

5-(Dimethoxymethyl)-1-(2-nitrophenyl)-1H-pyrazole Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
4. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
5. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383

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